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Compound of Interest

Compound Name: Tricyclohexylmethanol

Cat. No.: B107322 Get Quote

For laboratory professionals engaged in research and development, the safe handling of

chemical reagents is paramount. This guide provides essential safety and logistical information

for the use of Tricyclohexylmethanol, ensuring the protection of personnel and the integrity of

experimental work. Adherence to these procedures is critical for maintaining a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling Tricyclohexylmethanol, a comprehensive suite of personal protective

equipment is mandatory to prevent exposure. The recommended PPE includes:

Eye and Face Protection: Chemical safety goggles or a full-face shield are essential to

protect against potential splashes.[1][2] Standard eyeglasses are not a substitute for

appropriate safety eyewear.[3]

Skin Protection:

Gloves: Chemical-resistant gloves are required.[4] It is advisable to wear two pairs of

gloves ("double gloving"). Gloves should be changed regularly, at least every hour, or

immediately if they become contaminated, torn, or punctured.[1]

Lab Coat/Gown: A lab coat or a solid-front barrier gown should be worn to protect against

skin contact.[1] For tasks with a high risk of splashing, a chemical-resistant apron is also

necessary.[1][5]
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Respiratory Protection: In situations where vapors or aerosols may be generated, a NIOSH-

approved respirator is required.[1][4] For powdered substances that could become airborne,

a fit-tested N95 or N100 respirator is strongly recommended.[3] All handling of

Tricyclohexylmethanol should be conducted within a certified chemical fume hood to

minimize inhalation risks.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Tricyclohexylmethanol is crucial for safety and efficiency.

1. Preparation and Weighing:

Before handling, ensure that the work area, preferably within a chemical fume hood, is clean

and prepared with absorbent, plastic-backed pads.[1]

If weighing the solid compound, perform this task inside the fume hood on a tared weigh

boat to minimize the dispersion of dust.[1]

2. Solution Preparation:

When preparing solutions, add the solvent to the vial containing the Tricyclohexylmethanol
using a calibrated pipette or syringe.[1]

Securely cap the vial and mix until the solid is fully dissolved.[1]

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.[1]

3. Post-Handling and Decontamination:

After handling, thoroughly wipe down all surfaces, equipment, and the exterior of vials with

an appropriate deactivating agent or 70% ethanol.[1]

Immediately change any contaminated clothing.

Wash hands and face thoroughly after working with the substance.

4. Disposal:
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All contaminated disposable items, including gloves, absorbent pads, and empty vials,

should be disposed of as hazardous waste.[1]

Unused stock solutions and experimental media containing Tricyclohexylmethanol are to

be treated as liquid hazardous waste.[1]

Dispose of all waste materials through an approved waste disposal plant.[6]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for

Tricyclohexylmethanol.

Property Value Source

Molecular Weight 278.47 g/mol [7]

Melting Point 94-96 °C [7]

Boiling Point 213 - 218 °C

Density 0.934 g/mL at 20 °C

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of

Tricyclohexylmethanol in a laboratory setting.
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Caption: Workflow for Safe Handling of Tricyclohexylmethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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